Cas no 20440-95-3 (4,4'-Dimethyltriphenylamine)

4,4'-Dimethyltriphenylamine is a high-purity organic compound primarily used as a key intermediate in the synthesis of advanced materials, including hole-transporting layers (HTLs) in organic light-emitting diodes (OLEDs) and photoconductive polymers. Its rigid, planar molecular structure enhances charge transport properties, making it valuable for optoelectronic applications. The compound exhibits excellent thermal and oxidative stability, ensuring reliability in high-performance devices. With two methyl groups symmetrically substituted on the phenyl rings, it offers improved solubility in common organic solvents, facilitating processing in thin-film fabrication. Its consistent quality and well-defined electronic properties make it a preferred choice for research and industrial applications in organic electronics and photovoltaics.
4,4'-Dimethyltriphenylamine structure
4,4'-Dimethyltriphenylamine structure
Product Name:4,4'-Dimethyltriphenylamine
CAS No:20440-95-3
MF:C20H19N
MW:273.371565103531
MDL:MFCD00145004
CID:51550
PubChem ID:87568783
Update Time:2025-07-09

4,4'-Dimethyltriphenylamine Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Dimethyltriphenylamine
    • N-Phenyl di-p-tolylamine
    • 4,4'-Dimethyltriphenylamine (DMTPA)
    • 4,4\'-Dimethyltriphenylamine
    • 4,4-Dimethyltriphenylamine
    • 4-methyl-N-(4-methylphenyl)-N-phenylaniline
    • 4,4’-Dimethyltriphenylamine
    • 4,4′-Dimethyltriphenylamine
    • Bis(4-Methylphenyl)Phenylamine
    • N,N-Di-p-tolylaniline
    • Phenyl(di-p-tolyl)amine
    • 4,4-Dimethyltriphenylamine;
    • 4,4'-Dimethyl Triphenylamine
    • Benzenamine, 4-methyl-N-(4-methylphenyl)-N-phenyl-
    • YWKKLBATUCJUHI-UHFFFAOYSA-N
    • di(p-tolyl)phenylamine
    • Phenyl-di-p-tolylamine
    • PubChem13772
    • Phenylbis(p-tolyl)amine
    • Phenyl
    • 4,4 inverted exclamation mark -Dimethyltriphenylamine
    • CS-W012345
    • J37MWM8NNF
    • 4,4`-Dimethyltriphenylamine
    • EINECS 243-822-7
    • N-Phenyl-N-(p-tolyl)-p-toluidine
    • DTXSID5066611
    • AC-29838
    • SCHEMBL57176
    • n,n-di(4-methylphenyl)phenylamine
    • AKOS015889688
    • 20440-95-3
    • 4-Methyl-N-phenyl-N-(p-tolyl)aniline
    • N-Phenyl-di-p-tolylamine
    • 4-Methyl-N-(4-methylphenyl)-N-phenylbenzenamine
    • n,n-bis(4-methylphenyl)aniline
    • 4-Methyl-N-phenyl-N-p-tolylaniline
    • NS00026627
    • MFCD00145004
    • SY005744
    • W-107621
    • GS-3442
    • FT-0616958
    • 4-methyl-n-(4-methylphenyl)-n-phenyl-benzenamin
    • MDL: MFCD00145004
    • Inchi: 1S/C20H19N/c1-16-8-12-19(13-9-16)21(18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15H,1-2H3
    • InChI Key: YWKKLBATUCJUHI-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 273.15200
  • Monoisotopic Mass: 273.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.5
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.0790
  • Melting Point: 108.0 to 111.0 deg-C
  • Boiling Point: 417.5±34.0 °C at 760 mmHg
  • Flash Point: 183.5℃
  • Refractive Index: 1.627
  • PSA: 3.24000
  • LogP: 5.77320

4,4'-Dimethyltriphenylamine Security Information

4,4'-Dimethyltriphenylamine Customs Data

  • HS CODE:2921440000
  • Customs Data:

    China Customs Code:

    2921440000

    Overview:

    2921440000. Diphenylamine and its derivatives and their salts. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921440000. diphenylamine and its derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Dimethyltriphenylamine Pricemore >>

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4,4'-Dimethyltriphenylamine Production Method

4,4'-Dimethyltriphenylamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:20440-95-3)4,4'-Dimethyltriphenylamine
Order Number:1632396
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:20440-95-3)4,4-二甲基三苯胺
Order Number:LE1632396;LE1632401
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
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Email:18501500038@163.com
Amadis Chemical Company Limited
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(CAS:20440-95-3)4,4'-Dimethyltriphenylamine
Order Number:A814564
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:01
Price ($):224.0
Email:sales@amadischem.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:20440-95-3)Benzenamine,4-methyl-N-(4-methylphenyl)-N-phenyl
Order Number:JH296
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

4,4'-Dimethyltriphenylamine Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on 4,4'-Dimethyltriphenylamine

Professional Introduction to 4,4'-Dimethyltriphenylamine (CAS No. 20440-95-3)

4,4'-Dimethyltriphenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 20440-95-3, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, finds applications in various scientific domains, including material science, organic synthesis, and pharmaceutical development. The unique arrangement of its molecular framework, consisting of three phenyl rings substituted with methyl groups at the 4-position and linked by an amine group, imparts distinct chemical properties that make it a valuable candidate for multiple industrial and research purposes.

The synthesis of 4,4'-Dimethyltriphenylamine involves meticulous chemical processes that require a deep understanding of organic chemistry principles. The reaction pathways typically involve the condensation of aniline derivatives with appropriate alkylating agents under controlled conditions. This synthesis not only highlights the compound's structural complexity but also underscores the importance of precision in chemical manufacturing to achieve high purity and yield. Recent advancements in catalytic methods have further refined the production process, making it more efficient and environmentally friendly.

In the realm of material science, 4,4'-Dimethyltriphenylamine has been explored for its potential as a dopant in organic light-emitting diodes (OLEDs). Its electron-donating properties enhance the charge transport capabilities of OLED materials, leading to improved device performance. Studies have demonstrated that incorporating this compound into OLED layers can significantly increase luminance efficiency and operational stability. The molecular design of 4,4'-Dimethyltriphenylamine allows for tunable electronic characteristics, making it a versatile component in the development of next-generation display technologies.

Beyond its applications in electronics, 4,4'-Dimethyltriphenylamine has shown promise in pharmaceutical research. Its structural motif is reminiscent of many bioactive molecules, suggesting potential interactions with biological targets. Researchers are investigating its role as an intermediate in synthesizing novel therapeutic agents. For instance, derivatives of this compound have been studied for their antimicrobial and anti-inflammatory properties. The ability to modify its phenyl rings and amine group offers a scaffold for designing molecules with tailored pharmacological effects.

The compound's stability under various conditions is another area of interest. Studies have examined its thermal and photochemical behavior to assess its suitability for long-term applications. Remarkably, 4,4'-Dimethyltriphenylamine exhibits high thermal stability, which is crucial for industrial applications where exposure to elevated temperatures is inevitable. Additionally, its resistance to photodegradation ensures that it remains effective over extended periods when used in light-sensitive environments.

The analytical characterization of 4,4'-Dimethyltriphenylamine (CAS No. 20440-95-3) relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. High-performance liquid chromatography (HPLC) is also employed to isolate and quantify the compound in mixtures. Such analytical rigor ensures that researchers and manufacturers can rely on consistent quality across different batches.

Eco-friendly considerations have become increasingly important in the production and application of chemical compounds. The synthesis of 4,4'-Dimethyltriphenylamine has been optimized to minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into manufacturing processes to align with global sustainability goals. For example, solvent-free reactions and catalytic systems have been developed to enhance efficiency while reducing environmental impact.

The future prospects for 4,4'-Dimethyltriphenylamine are promising, with ongoing research exploring new applications and refining existing ones. Innovations in nanotechnology have opened avenues for using this compound in advanced materials such as conductive polymers and nanowires. Its potential role in drug delivery systems is also being investigated, particularly for targeting specific biological pathways with high precision.

In conclusion, 4,4'-Dimethyltriphenylamine, identified by CAS No. 20440-95-3, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique molecular structure enables diverse applications ranging from electronic devices to pharmaceuticals. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in technological advancements and medical innovations.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:20440-95-3)4,4'-Dimethyltriphenylamine
1632396
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:20440-95-3)4,4-二甲基三苯胺
LE1632396;LE1632401
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email